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Compound of Interest

Compound Name: CY5.5-COOH chloride

Cat. No.: B15622462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of CY5.5-COOH chloride, a

near-infrared fluorescent dye, in dimethyl sulfoxide (DMSO) and other common organic

solvents. This document is intended to be a valuable resource for researchers and

professionals in the fields of biotechnology and drug development who utilize fluorescent

labeling techniques.

Core Properties of CY5.5-COOH Chloride
CY5.5-COOH chloride is a member of the cyanine dye family, characterized by two nitrogen-

containing heterocyclic rings linked by a polymethine bridge. This structure imparts the dye with

a high molar extinction coefficient and strong fluorescence in the near-infrared spectrum,

making it an ideal candidate for a variety of bioimaging applications. The presence of a

carboxylic acid group allows for the covalent labeling of biomolecules.

Solubility Profile of CY5.5-COOH Chloride
The solubility of CY5.5-COOH chloride is a critical parameter for its effective use in labeling

and imaging experiments. As a non-sulfonated cyanine dye, it exhibits limited solubility in

aqueous solutions but is readily soluble in various organic solvents.[1][2] This section provides

a summary of its solubility in commonly used laboratory solvents.
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It is known that CY5.5 and similar dyes exhibit enhanced solubility in less polar solvents such

as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[1]

Solvent Reported Solubility Compound Notes

Dimethyl Sulfoxide

(DMSO)
Soluble CY5.5-COOH chloride

Consistently reported

as a suitable solvent.

[2]

Dimethylformamide

(DMF)
Soluble CY5.5-COOH chloride

Frequently

recommended as a

solvent for non-

sulfonated cyanine

dyes.[2]

Methanol Readily Soluble CY5.5-COOH [3]

Dichloromethane

(DCM)
Soluble

Cyanine5.5 carboxylic

acid
[4]

Ethanol approx. 5 mg/mL Cy7
Data for a related

cyanine dye.[5]

DMSO approx. 10 mg/mL Cy7
Data for a related

cyanine dye.[5]

DMF approx. 10 mg/mL Cy7
Data for a related

cyanine dye.[5]

Experimental Protocols
General Protocol for Dissolving CY5.5-COOH Chloride
For most applications, such as labeling proteins or other biomolecules in an aqueous buffer, a

stock solution of CY5.5-COOH chloride is first prepared in an organic solvent.

Materials:

CY5.5-COOH chloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Vortex mixer

Microcentrifuge

Procedure:

Allow the vial of CY5.5-COOH chloride powder to equilibrate to room temperature before

opening to prevent moisture condensation.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock

solution concentration. For many applications, a stock solution of 10 mg/mL is prepared.

Vortex the vial thoroughly until all the dye is completely dissolved. The solution should be

clear and free of any particulate matter.

Briefly centrifuge the vial to collect the entire stock solution at the bottom.

Store the stock solution at -20°C, protected from light. For long-term storage, aliquoting the

stock solution is recommended to avoid repeated freeze-thaw cycles.

Protocol for Determining Kinetic Solubility
The following protocol, adapted from standard kinetic solubility assay procedures, can be used

to determine the solubility of CY5.5-COOH chloride in a specific organic solvent.[6] This

method relies on nephelometry to detect undissolved particles.

Materials:

CY5.5-COOH chloride

High-purity organic solvents (e.g., DMSO, DMF, Methanol)

96-well microtiter plate

Automated liquid handler (optional, for high-throughput screening)

Plate shaker

Nephelometer
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Procedure:

Preparation of Stock Solution: Prepare a high-concentration stock solution of CY5.5-COOH
chloride in the chosen organic solvent (e.g., 20 mg/mL in DMSO).

Serial Dilutions: In a 96-well plate, perform serial dilutions of the stock solution with the same

organic solvent to create a range of concentrations.

Incubation: Seal the plate and incubate at a controlled temperature (e.g., 25°C) on a plate

shaker for a set period (e.g., 2 hours) to allow the solution to reach equilibrium.

Measurement: Measure the light scattering of each well using a nephelometer.

Data Analysis: Plot the nephelometric signal against the compound concentration. The

concentration at which a significant increase in light scattering is observed indicates the limit

of solubility.

Visualizing Experimental Workflow
The following diagram illustrates a typical experimental workflow for labeling a target protein

with CY5.5-COOH chloride and subsequent purification and analysis.

Preparation

Labeling Reaction Purification Analysis

CY5.5-COOH Chloride Powder Dissolve in Anhydrous DMSO 10 mg/mL Stock Solution

Incubate at Room TemperatureTarget Protein in Buffer Size Exclusion Chromatography Purified Labeled Protein Fluorescence Spectroscopy / Imaging Data Interpretation

Click to download full resolution via product page

Caption: Experimental workflow for protein labeling with CY5.5-COOH chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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